(Z)-2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-octylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-octylprop-2-enamide
• InChI: InChI=1S/C19H26N2O3/c1-3-4-5-6-7-8-11-21-19(23)16(14-20)12-15-9-10-18(24-2)17(22)13-15/h9-10,12-13,22H,3-8,11H2,1-2H3,(H,21,23)/b16-12-
• InChI Key: IWONRHIYYUYNMX-VBKFSLOCSA-N
• Canonical SMILES: CCCCCCCCNC(=O)C(=CC1=CC(=C(C=C1)OC)O)C#N
• Isomeric SMILES: CCCCCCCCNC(=O)/C(=C\C1=CC(=C(C=C1)OC)O)/C#N
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

“(Z)-2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-octylprop-2-enamide” is a complex organic compound. The “3-hydroxy-4-methoxyphenyl” part suggests the presence of a phenolic group, which is a hydroxyl group (-OH) attached to a benzene ring, and a methoxy group (-OCH3) also attached to the benzene ring. The “N-octylprop-2-enamide” part suggests an amide group (-CONH2) attached to an octyl group (an eight-carbon chain) and a prop-2-ene group (a three-carbon chain with a double bond).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the amide group and the attachment of the octyl and prop-2-ene groups. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a long carbon chain. The phenolic and methoxy groups would likely contribute to the compound’s polarity, while the octyl group would contribute to its non-polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its polarity, size, and functional groups. For example, it might be soluble in polar solvents due to the presence of the phenolic and amide groups.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended for use as a drug, the phenolic group could potentially contribute to antioxidant activity.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be investigated for use in pharmaceuticals, given the presence of the phenolic group.